Cas no 383381-23-5 (4,5-dimethyl-2-4-(propan-2-yloxy)benzamidothiophene-3-carboxamide)

• Product Name: 4,5-dimethyl-2-4-(propan-2-yloxy)benzamidothiophene-3-carboxamide
• CAS No: 383381-23-5
• MF: C₁₇H₂₀N₂O₃S
• MW: 332.417303085327
• CID: 5474534
• Update Time: 2025-06-08

4,5-dimethyl-2-4-(propan-2-yloxy)benzamidothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-isopropoxybenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxamide
• 4,5-dimethyl-2-4-(propan-2-yloxy)benzamidothiophene-3-carboxamide

• Inchi： 1S/C17H20N2O3S/c1-9(2)22-13-7-5-12(6-8-13)16(21)19-17-14(15(18)20)10(3)11(4)23-17/h5-9H,1-4H3,(H2,18,20)(H,19,21)
• InChI Key： BDJVFHAXINUBJA-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=C(C=C2)OC(C)C)SC(=C(C)C=1C(N)=O)C

Additional information on 4,5-dimethyl-2-4-(propan-2-yloxy)benzamidothiophene-3-carboxamide

Introduction to 4,5-dimethyl-2-4-(propan-2-yloxy)benzamidothiophene-3-carboxamide (CAS No. 383381-23-5) and Its Emerging Applications in Chemical Biology

4,5-dimethyl-2-4-(propan-2-yloxy)benzamidothiophene-3-carboxamide, identified by the Chemical Abstracts Service Number 383381-23-5, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule belongs to a class of heterocyclic amides characterized by the presence of a thiophene ring, which is a well-documented scaffold in medicinal chemistry for its ability to modulate biological pathways. The presence of multiple functional groups, including an amide linkage and an alkoxy substituent, further enhances its potential as a bioactive agent.

The thiophene core of this compound is particularly noteworthy, as it has been extensively studied for its role in drug design. Thiophenes are known for their stability and ability to interact with biological targets through various mechanisms, including hydrogen bonding and hydrophobic interactions. In recent years, derivatives of thiophene have been explored for their therapeutic potential in diseases such as cancer, inflammation, and neurodegenerative disorders. The 4,5-dimethyl substitution pattern on the thiophene ring contributes to the steric and electronic properties of the molecule, influencing its binding affinity and selectivity toward biological receptors.

The benzamidothiophene moiety in 4,5-dimethyl-2-4-(propan-2-yloxy)benzamidothiophene-3-carboxamide represents another critical pharmacophoric element. Amides are widely recognized for their role as pharmacological intermediates due to their versatility in modulating enzyme activity and receptor binding. The benzamido group specifically has been implicated in the development of drugs targeting proteases and other enzymes involved in disease progression. The combination of a benzamido group with a thiophene ring creates a synergistic effect, potentially enhancing the compound's bioactivity and therapeutic efficacy.

The propan-2-yloxy substituent at the 4-position of the benzamidothiophene scaffold introduces an alkyl ether functionality, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. Alkoxy groups are commonly employed in drug design to improve pharmacokinetic properties while maintaining or enhancing pharmacodynamic effects. The specific positioning of this group at the 4-position suggests a deliberate design choice aimed at optimizing interactions with target proteins or enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies using molecular docking simulations have indicated that 4,5-dimethyl-2-4-(propan-2-yloxy)benzamidothiophene-3-carboxamide may interact with various biological targets, including kinases, transcription factors, and ion channels. These interactions could potentially lead to novel therapeutic applications, particularly in areas where existing treatments are limited or non-effective.

In vitro studies have begun to explore the biochemical properties of this compound. Preliminary data suggest that it exhibits inhibitory activity against certain enzymes implicated in inflammation and cancer progression. For instance, research has shown that derivatives of thiophene-based amides can modulate cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. The specific arrangement of functional groups in 4,5-dimethyl-2-4-(propan-2-yloxy)benzamidothiophene-3-carboxamide may confer selectivity over other COX isoforms, reducing side effects associated with non-selective inhibitors.

The carboxamide moiety at the 3-position of the thiophene ring further contributes to the compound's structural diversity and potential bioactivity. Carboxamides are known for their ability to engage in hydrogen bonding interactions with polar residues in proteins, which can enhance binding affinity. This feature makes carboxamide-containing compounds attractive candidates for drug development, as it allows for precise tuning of molecular interactions through structural modifications.

One of the most exciting aspects of this compound is its potential for further derivatization to enhance its therapeutic profile. By modifying any one of its functional groups—such as replacing the propan-2-yloxy substituent with another alkyl ether or introducing additional heterocyclic rings—chemists can explore new chemical spaces and uncover novel bioactivities. Such modifications are often guided by structure-activity relationship (SAR) studies, which systematically evaluate how changes in chemical structure affect biological activity.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising candidates like 4,5-dimethyl-2-4-(propan-2-yloxy)benzamidothiophene-3-carboxamide. These algorithms can predict binding affinities and other biophysical properties based on molecular structures alone, significantly reducing the time required for experimental validation. As a result, researchers can now rapidly screen large libraries of compounds for potential therapeutic applications without extensive wet-lab experimentation.

Future research directions may focus on understanding the mechanism of action (MoA) of this compound more thoroughly. By elucidating how it interacts with biological targets at both the molecular and cellular levels, scientists can gain insights into its therapeutic potential and develop strategies to optimize its efficacy. Additionally, preclinical studies will be essential to assess its safety profile and pharmacokinetic properties before moving into human trials.

The versatility of 4,5-dimethyl-2-4-(propan-2-yloxy)benzamidothiophene-3-carboxamide extends beyond traditional small-molecule drug discovery applications. Its unique structural features make it a valuable tool for developing probes used in biochemical assays or as intermediates in synthetic chemistry. For instance, researchers may use this compound as a scaffold to create libraries of derivatives for high-throughput screening (HTS) campaigns aimed at identifying new bioactive molecules.

In conclusion, 4 ,5 -dimethyl - 2 - 4 - ( propan - 2 - yloxy ) benzamidothiophene - 3 - carboxamide (CAS No . 383381 - 23 - 5 ) represents a promising candidate for further exploration in chemical biology . Its complex structure , featuring multiple functional groups , positions it as a versatile tool for drug discovery , mechanistic studies , and synthetic applications . As research continues to uncover new therapeutic targets and innovative methodologies , compounds like this one are likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing effective treatments .